Cas no 1361481-56-2 (2-Amino-3-(3,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Amino-3-(3,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361481-56-2
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4968730
• Update Time: 2025-10-29

2-Amino-3-(3,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-7-3-5(4-8(14)10(7)15)9-6(12(18)19)1-2-17-11(9)16/h1-4H,(H2,16,17)(H,18,19)
• InChI Key： DCGMFQJMDCGUAK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(N)=NC=CC=1C(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(3,4,5-trichlorophenyl)isonicotinic acid

2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinic Acid: A Comprehensive Overview

The compound CAS No. 1361481-56-2, commonly referred to as 2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinic Acid, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical structure and potential utility in fields such as pharmacology, agrochemistry, and materials science. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and applications.

The molecular structure of 2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinic Acid is characterized by a tricyclic framework with a trichlorophenyl group attached to an isonicotinic acid moiety. The presence of the amino group at the 2-position introduces additional functional diversity, making this compound a versatile building block for various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the role of this compound in drug discovery efforts. For instance, investigations into its pharmacokinetic properties have shown promising results in terms of bioavailability and metabolic stability. This has led to its consideration as a lead compound for developing novel therapeutic agents targeting specific disease pathways. Additionally, its ability to form stable complexes with metal ions has opened avenues for its application in coordination chemistry and catalysis.

In the realm of agrochemistry, 2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinic Acid has been evaluated for its potential as a herbicide or fungicide. Field trials have demonstrated moderate efficacy against certain plant pathogens, suggesting further optimization could yield commercially viable products. Its environmental fate and toxicity profiles are currently under scrutiny to ensure compliance with regulatory standards and minimize ecological impact.

The synthesis of this compound has evolved significantly over the past decade. Traditional methods involving multi-step reactions have been replaced by more efficient protocols leveraging modern catalytic systems and green chemistry principles. These advancements not only improve yield and purity but also reduce production costs, making large-scale manufacturing feasible.

From a materials science perspective, the compound exhibits interesting optical and electronic properties that make it a candidate for advanced materials applications. Ongoing research is focused on exploiting these properties for use in optoelectronic devices and sensors.

In conclusion, CAS No. 1361481-56-2, or 2-Amino-3-(3,4,5-Trichlorophenyl)Isonicotinic Acid, stands as a testament to the ingenuity of modern chemical synthesis and its potential to address diverse scientific challenges. As research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role across multiple disciplines.